1-(4-Bromophenyl)-3-(4-chlorophenyl)prop-2-en-1-one
Cat. No. B1294684
M. Wt: 321.59 g/mol
InChI Key: HYCQSDMDGCPEPI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08912186B2
Procedure details
By a procedure similar to that of example 1.59.1, starting from 4-chlorobenzaldehyde and 4-bromoacetophenone, 1-(4-bromophenyl)-3-(4-chlorophenyl)prop-2-en-1-one was obtained as yellowish solid.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:9]=[CH:8][C:5]([CH:6]=O)=[CH:4][CH:3]=1.[CH3:10][C:11]([C:13]1[CH:18]=[CH:17][C:16]([Br:19])=[CH:15][CH:14]=1)=[O:12]>>[Br:19][C:16]1[CH:17]=[CH:18][C:13]([C:11](=[O:12])[CH:10]=[CH:6][C:5]2[CH:8]=[CH:9][C:2]([Cl:1])=[CH:3][CH:4]=2)=[CH:14][CH:15]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=CC=C(C=O)C=C1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC(=O)C1=CC=C(C=C1)Br
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrC1=CC=C(C=C1)C(C=CC1=CC=C(C=C1)Cl)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
